![molecular formula C17H24N2O4 B2716570 2-ethoxy-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)acetamide CAS No. 954665-63-5](/img/structure/B2716570.png)
2-ethoxy-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)acetamide
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Description
2-ethoxy-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)acetamide is a chemical compound that belongs to the class of amides. It is commonly referred to as EPPA and has been the subject of scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
Synthesis and Structural Analysis
Compounds with complex structures incorporating elements like ethoxy groups, acetamide functionalities, and pyrrolidine rings have been synthesized and analyzed to understand their chemical behavior and potential as scaffolds in drug design. For instance, studies on the synthesis of chloroacetamide herbicides and their metabolites demonstrate the intricate reactions these compounds undergo in biological systems, highlighting their relevance in agricultural chemistry and toxicology studies (Coleman, Linderman, Hodgson, & Rose, 2000).
Biological Activities and Pharmacological Potential
Several compounds within the acetamide and pyrrolidinone families exhibit significant biological activities. These include opioid receptor agonism, indicating potential applications in pain management and neurological research. For example, research on kappa-opioid agonists has led to the discovery of compounds with potent analgesic effects, which could be leveraged for therapeutic purposes (Barlow, Blackburn, Costello, James, Le Count, Main, Pearce, Russell, & Shaw, 1991).
Antimicrobial and Antioxidant Properties
Compounds structurally related to "2-ethoxy-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)acetamide" have been evaluated for their antimicrobial and antioxidant activities. Studies on thiazoles and their fused derivatives with antimicrobial properties exemplify the potential of ethoxy-substituted compounds in addressing resistant microbial strains (Wardkhan, Youssef, Hamed, & Ouf, 2008).
Environmental Impact and Safety
The environmental fate and impact of related chloroacetamide herbicides have been extensively studied, providing insight into the safety, degradation, and ecological effects of such compounds. These studies are crucial for developing safer and more effective agricultural chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).
properties
IUPAC Name |
2-ethoxy-N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4/c1-3-22-12-16(20)18-10-13-9-17(21)19(11-13)14-5-7-15(8-6-14)23-4-2/h5-8,13H,3-4,9-12H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAEAMYYTQPCLEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NCC1CC(=O)N(C1)C2=CC=C(C=C2)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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